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Abstract: This technical guide provides a comprehensive overview of the chemical and physical
properties of [3-(Morpholinomethyl)phenyllmethanol, a versatile building block in medicinal
chemistry. The guide details its synthesis, spectroscopic profile, and key safety considerations.
With a focus on practical application, this document is intended to support researchers in the
effective utilization of this compound in drug discovery and development programs. The
morpholine moiety is a privileged structure in medicinal chemistry, known for improving the
physicochemical and pharmacokinetic properties of drug candidates.[1][2][3] This guide serves
as a technical resource for scientists leveraging morpholine-containing scaffolds.

Physicochemical Properties

[3-(Morpholinomethyl)phenyllmethanol is a solid at room temperature, appearing as an off-
white to light yellow substance.[4] A summary of its key physicochemical properties is
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presented in Table 1.

Table 1: Physicochemical Properties of [3-(Morpholinomethyl)phenyllmethanol

Property Value Source(s)
CAS Number 91271-64-6 [5]
Molecular Formula C12H17NO2 [5]
Molecular Weight 207.27 g/mol [5]
Boiling Point 165 °C [6]
Appearance Solid, off-white to light yellow [4]

Note: The pressure at which the boiling point was measured is not specified in the available
literature.

Synthesis of [3-(Morpholinomethyl)phenyljmethanol

A common and efficient method for the synthesis of [3-(Morpholinomethyl)phenyllmethanol
is the reductive amination of 3-hydroxybenzaldehyde with morpholine. This two-step, one-pot
reaction involves the formation of an intermediate iminium ion, which is then reduced to the
final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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